187-94-0

Dibenzo[fg,ij]phenanthro[2,1,10,9,8,7-pqrstuv]pentaphene

Usually In Stock

• CAS RN:
• 187-94-0

• Formula:
• C34H16

• InChI:
• InChI=1S/C34H16/c1-5-17-13-15-25-26-16-14-18-6-2-8-20-22-10-4-12-24-23-11-3-9-21-19(7-1)27(17)31(25)33(29(21)23)34(30(22)24)32(26)28(18)20/h1-16H

• InChIKey:
• RKRZAQAOKNVQQO-UHFFFAOYSA-N

• Dibenzo[fg,ij]phenanthro[2,1,10,9,8,7-pqrstuv]pentaphene is a useful research compound. Its molecular formula is C34H16 and its molecular weight is 424.5 g/mol. The purity is usually 95%.

(2E)-4-[(2-cyanophenyl)amino]-4-oxobut-2-enoic acid

In Stock

• CAS RN:
• 204187-94-0

• Formula:
• C11H8N2O3

• InChI:
• InChI=1S/C11H8N2O3/c12-7-8-3-1-2-4-9(8)13-10(14)5-6-11(15)16/h1-6H,(H,13,14)(H,15,16)/b6-5+

• InChIKey:
• QJUDSOIUMWQRET-AATRIKPKSA-N

• (2E)-4-[(2-cyanophenyl)amino]-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.196. The purity is usually 95%.

6-Fluoro-1,4-diazepane

Usually In Stock

• CAS RN:
• 123187-94-0

• Formula:
• C5H11FN2

• InChI:
• InChI=1S/C5H11FN2/c6-5-3-7-1-2-8-4-5/h5,7-8H,1-4H2

• InChIKey:
• OLZWIACIXDAZQZ-UHFFFAOYSA-N

• 6-Fluoro-1,4-diazepane is a useful research compound. Its molecular formula is C5H11FN2 and its molecular weight is 118.15 g/mol. The purity is usually 95%.

2-chloro-6-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzamide

In Stock

• CAS RN:
• 1797187-94-0

• Formula:
• C15H14ClFN2O3

• InChI:
• InChI=1S/C15H14ClFN2O3/c16-11-4-3-5-12(17)14(11)15(22)18-8-10(20)9-19-7-2-1-6-13(19)21/h1-7,10,20H,8-9H2,(H,18,22)

• InChIKey:
• WUQKXUUAYPBFCQ-UHFFFAOYSA-N

• 2-chloro-6-fluoro-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)benzamide is a useful research compound. Its molecular formula is C15H14ClFN2O3 and its molecular weight is 324.74. The purity is usually 95%.

(2S)-2-(2-Adamantyl)propan-1-amine

Usually In Stock

• CAS RN:
• 2248187-94-0

• Formula:
• C13H23N

• InChI:
• InChI=1S/C13H23N/c1-8(7-14)13-11-3-9-2-10(5-11)6-12(13)4-9/h8-13H,2-7,14H2,1H3/t8-,9?,10?,11?,12?,13?/m1/s1

• InChIKey:
• UISXCPIUCNRCAA-GLFGPFBSSA-N

• (2S)-2-(2-Adamantyl)propan-1-amine is a useful research compound. Its molecular formula is C13H23N and its molecular weight is 193.334. The purity is usually 95%.